Cas no 1261912-06-4 (2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic Acid)

• Product Name: 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic Acid
• CAS No: 1261912-06-4
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321706
• CID: 1219198
• PubChem ID: 53227572
• Update Time: 2025-05-23

2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic Acid
• 1261912-06-4
• 5'-Chloro-3-fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(5-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95%
• MFCD18321706
• DTXSID10691105

• MDL： MFCD18321706
• Inchi： 1S/C14H10ClFO3/c1-19-12-6-5-8(15)7-10(12)9-3-2-4-11(16)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： PIANCMATMAKCDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=C(C=1C(=O)O)F)OC

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic Acid

Introduction to 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic Acid (CAS No. 1261912-06-4)

2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic acid, with the CAS number 1261912-06-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, which have been widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and methoxy substituents on the aromatic ring, along with a fluorine atom at the para position, contribute to its unique chemical properties and biological interactions.

The benzoic acid core is a well-known pharmacophore in drug design, often contributing to the solubility, stability, and binding affinity of bioactive molecules. The introduction of halogen atoms, such as chloro and fluorine, into the aromatic ring can significantly modulate the electronic properties and metabolic pathways of the compound. In particular, the methoxy group can enhance lipophilicity and influence receptor binding, while the fluorine atom is frequently employed to improve metabolic stability and binding affinity.

In recent years, there has been a growing interest in developing novel benzoic acid derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-cancer, and anti-microbial applications. The structural diversity of benzoic acid derivatives allows for fine-tuning of their pharmacological profiles, making them valuable candidates for further development.

The synthesis of 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired aromatic core efficiently. The presence of multiple functional groups necessitates careful optimization to ensure high yield and purity.

The biological activity of 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic acid has been extensively evaluated in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in inflammatory pathways. Additionally, preliminary research suggests that this compound may exhibit inhibitory effects on cancer cell proliferation by modulating key signaling cascades. These findings highlight its potential as a lead compound for further medicinal chemistry optimization.

The pharmacokinetic properties of 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic acid are also an important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion routes play a crucial role in determining its clinical efficacy. Computational modeling techniques have been utilized to predict these properties, aiding in the rational design of more effective derivatives.

In conclusion, 2-(5-chloro-2-methoxyphenyl)-6-fluorobenzoic acid (CAS No. 1261912-06-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents offers a favorable platform for developing novel therapeutic agents with improved biological activity and pharmacokinetic profiles. Further studies are warranted to fully elucidate its mechanisms of action and explore its clinical applications.